N-(2-methylbenzo[d]thiazol-5-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H17N3O3S3/c1-11-18-13-10-12(6-7-15(13)25-11)19-17(21)14-4-2-8-20(14)26(22,23)16-5-3-9-24-16/h3,5-7,9-10,14H,2,4,8H2,1H3,(H,19,21)
• InChI Key: LRJLRPHRXVQPAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H17N3O3S3
• Molecular Weight: 407.5 g/mol

Description

The compound “N-(2-methylbenzo[d]thiazol-5-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a benzo[d]thiazole ring, a thiophene ring, and a pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures and functional groups. The benzo[d]thiazole and thiophene rings are aromatic, which may contribute to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of various functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has focused on synthesizing new heterocyclic compounds using related structural motifs. For instance, studies have synthesized new tetrahydropyrimidine-2-thione and their derivatives, showing the versatility of thiazole and thiophene-based compounds in generating diverse chemical structures with potential biological activities (A. Fadda et al., 2013).

Environmental Applications

Compounds with thiazole and thiophene moieties have been utilized in environmental science, such as in the synthesis of novel magnetic nanoadsorbents for the removal of heavy metals from industrial wastes. This research shows the potential of these compounds in environmental remediation and pollution control (Kiomars Zargoosh et al., 2015).

Pharmaceutical Research

The structural framework of thiazole and thiophene has been explored in pharmaceutical research for synthesizing compounds with potential therapeutic activities. For example, derivatives have been evaluated as antihypertensive agents, demonstrating the importance of these heterocycles in medicinal chemistry (B. F. Abdel-Wahab et al., 2008).

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. This could lead to the development of new drugs or materials.